Cas no 88404-45-9 (Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-)

• Product Name: Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
• CAS No: 88404-45-9
• MF: C₁₃H₁₂Cl₃N₃
• MW: 316.613479614258
• CID: 634051
• PubChem ID: 13132111
• Update Time: 2025-04-19

Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
• 2,6,8-trichloro-4-piperidin-1-ylquinazoline
• 2,6,8-Trichloro-4-(piperidin-1-yl)quinazoline
• DTXSID60520870
• 88404-45-9

• Inchi： 1S/C13H12Cl3N3/c14-8-6-9-11(10(15)7-8)17-13(16)18-12(9)19-4-2-1-3-5-19/h6-7H,1-5H2
• InChI Key： LOGDETBMDDPXMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(N=C2N1CCCCC1)Cl)Cl

Computed Properties

• Exact Mass: 315.009680g/mol
• Monoisotopic Mass: 315.009680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29Ų